Cas no 24006-87-9 (1,2-Benzenediacetonitrile,4,5-dimethyl-)

• Product Name: 1,2-Benzenediacetonitrile,4,5-dimethyl-
• CAS No: 24006-87-9
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 284016
• PubChem ID: 305142
• Update Time: 2025-04-19

1,2-Benzenediacetonitrile,4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediacetonitrile,4,5-dimethyl-
• 2-[2-(cyanomethyl)-4,5-dimethylphenyl]acetonitrile
• 1,2-Bis-cyanmethyl-4,5-dimethyl-benzol
• 1,2-Dicyanomethyl-4,5-dimethylbenzol
• 2,2'-(4,5-dimethylbenzene-1,2-diyl)diacetonitrile
• 4,5-dimethyl-1,2-bis-cyanomethyl-benzene
• 4,5-Dimethyl-1,2-bis-cyanomethylbenzol
• AC1L76CN
• NSC201893
• AKOS006311864
• DTXSID80308071
• NSC-201893
• HNLKFFIZNUYEFJ-UHFFFAOYSA-N
• SCHEMBL11328742
• 24006-87-9

• Inchi： 1S/C12H12N2/c1-9-7-11(3-5-13)12(4-6-14)8-10(9)2/h7-8H,3-4H2,1-2H3
• InChI Key： HNLKFFIZNUYEFJ-UHFFFAOYSA-N
• SMILES： N#CCC1C=C(C)C(C)=CC=1CC#N

Computed Properties

• Exact Mass: 184.10016
• Monoisotopic Mass: 184.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 353.5°C at 760 mmHg
• Flash Point: 167.8°C
• Refractive Index: 1.541
• PSA: 47.58